Cas no 477600-74-1 (N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product name: N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 477600-74-1
• MF: C₁₃H₁₉N₅
• MW: 245.32346
• MDL: MFCD09878608
• CID: 328274
• PubChem ID: 23401507

N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• tofacitinib intermediate
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-
• N-methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine HCl
• N-methyl-N-[(3R,4R)-4-methylpiperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• XRIARWQZLGCQDM-KOLCDFICSA-N
• AC-24274
• 477600-74-1
• MFCD09878608
• Tofacitinib Impurity M
• AMY40127
• AKOS005258732
• CS-B0706
• N-methyl-N-[(3R,4R)-4-methyl piperidin-3-yl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• TD92PJW2H4
• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-
• methyl-[(3R,4R)-4-methyl-piperidin-3-yl]-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amine
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, N-methyl-N-((3R,4R)-4-methyl-3-piperidinyl)-
• A26940
• Methyl-((3R,4R)-4-methyl-piperidin-3-yl)-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-, rel-
• 1206825-36-6
• UNII-TD92PJW2H4
• Methyl-((3R,4R)4-methyl-piperidin-3-yl)-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• N-Methyl-N-((3R,4R)-4-methylpiperidin-3-yl)-7H-pyrrolo(2,3-d)pyrimidin-4-amine
• CS-13040
• DTXSID70633602
• Tofacitinib Impurity 11
• SCHEMBL1120755
• J-523688
• AU-004/43508412
• methyl-[(3R,4R)-4-methyl-piperidin-3-yl]-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• A827336
• N-methyl-N-(4-methyl-3-piperidinyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• AKOS015899957
• (3R,4R)-Methyl{(4-methylpiperidin-3-yl)(7H-pyrrolo[2,3-d]pyrimidin-4-yl)}amine; N-Methyl-N-[(3R,4R)-4-methyl-3-piperidinyl]-1H-Pyrrolo[2,3-d]pyrimidin-4-amine
• (3R,4R)-N,4-DIMETHYL-N-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PIPERIDIN-3-AMINE

• MDL： MFCD09878608
• Inchi： InChI=1S/C13H19N5/c1-9-3-4-14-6-11(9)18(2)12-7-16-13-10(12)5-15-8-17-13/h5,7-9,11,14H,3-4,6H2,1-2H3,(H,15,16,17)/t9-,11+/m1/s1
• InChI Key： ZUKFKLLWBDQXQH-KOLCDFICSA-N
• SMILES： C[C@@H]1CCNC[C@@H]1N(C)C2=CN=C3C2=CN=CN3

Computed Properties

• Exact Mass: 245.164046g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 245.164046g/mol
• Monoisotopic Mass: 245.164046g/mol
• Topological Polar Surface Area: 56.8Ų
• Heavy Atom Count: 18
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.197
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.636
• PSA: 56.84000
• LogP: 1.72090

N-methyl-N-[(3R,4R)-4-methyl-3-piperidyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines